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CAS No.: 26741-24-2

Cat. No.: S13141271

Here is a detailed, step-by-step protocol for analyzing Volatile Organic Compounds (VOCs) emitted from

human skin, synthesized from current methodologies [1] [2].
Step 1: Pre-Sampling Preparation

e Subject Preparation: Recruit volunteers and obtain informed consent under an ethics-approved
study. Before sampling, ask volunteers to wash the target skin area (e.g., forearm) thoroughly with tap
water or ethyl alcohol and then dry it. A waiting period of 30 minutes after washing is recommended to
allow the skin to return to its natural state and minimize contamination from exogenous sources [1]
[2].

e Equipment Preparation: Pre-condition sampling equipment, such as bags or patches, by flushing
with high-purity nitrogen and heating to desorb potential contaminants [1].

Step 2: Sample Collection You can choose one of the following two sampling methods:

¢ Method A: Dynamic Headspace Sampling with a Wearable Patch [2]

o Secure a custom wearable sampling patch onto the volunteer's posterior forearm using a
clinical-grade adhesive dressing and a gasket.

o The patch uses a disc pump to create a continuous, one-way flow of filtered air (e.g., 100
mL/min) through a chamber placed over the skin.

o To enhance the release of VOCs, the system can carefully heat the headspace atmosphere to a
safe temperature (e.g., 40 °C).

o Skin VOCs are carried by the air flow and preconcentrated onto a sorbent tube (e.g., Tenax TA)
attached to the outlet for a defined period, such as 15 minutes.
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e Method B: Static Headspace Sampling with a Bag [1]

o The volunteer places their forearm into a pre-cleaned bag made of material like Nalophan,
which is then sealed around the arm.

o The bag is evacuated and filled with a known volume (e.g., 2.5 L) of purified air or high-purity
nitrogen.

o VOCs are allowed to accumulate from the skin into the bag's headspace for a set time (e.g., 30
minutes).

o After accumulation, a sample of the headspace (e.g., 50 mL) is drawn using a gas-tight syringe
for subsequent extraction.

Step 3: SPME Extraction

¢ Inject the collected headspace sample into an evacuated SPME vial [1].
e Automatically or manually expose a chosen SPME fiber to the vial's headspace to adsorb VOCs. The

choice of fiber coating (e.g., DVBICARIPDMS) is critical for efficient extraction [2] [3] [4].

Step 4: GC-MS Analysis

e Desorb the captured VOCs from the SPME fiber directly into the hot injection port of a Gas
Chromatograph.

e The compounds are separated on a GC column.

¢ Eluting compounds are detected and identified by a Mass Spectrometer.

The workflow below summarizes the core steps of the analysis.

Quantitative Data on Skin VOC Emissions

The table below summarizes emission rate data for a selection of compounds identified from human skin, as
reported in one of the key studies. This can serve as a reference for expected concentrations, though 8-

Methyl-1-nonene is not listed [1].

Table 1: Emission Rates of Selected Volatile Organic Compounds from Human Skin

Compound Class Compound Name Median Emission Rate (fmol cm~2 min—?)

Ketone Acetone > 100
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Compound Class Compound Name Median Emission Rate (fmol cm=2 min—?)
Ketone 6-Methyl-5-hepten-2-one > 100
Aldehyde Acetaldehyde > 100

- Other 61 quantified compounds 0.55- 100

Key Optimization Parameters for SPME-GC-MS

To improve the sensitivity and reliability of your analysis for compounds like 8-Methyl-1-nonene, consider

optimizing these parameters based on general SPME principles and skin VOC studies:

e SPME Fiber Selection: The choice of fiber coating significantly impacts which compounds are
extracted. Semipolar fibers like DVBICAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane)
have been shown to be highly effective for extracting a broad range of VOCs from various matrices,
including skin and fruit, due to their combination of adsorbents [2] [4].

e Sampling Temperature: Applying mild heat to the sampling site (e.g., 40 °C) can increase the
release of VOCs from the skin's surface, thereby improving the recovery of compounds, especially
those with lower vapor pressure [2].

¢ Sampling Time: The duration of VOC collection onto the sorbent must be balanced. A 15-minute
sampling time has been found to be a good compromise, reducing variability compared to shorter
times without the risk of over-saturation, which can occur with longer durations (e.g., 30 minutes) [2].

Adaptation for 8-Methyl-1-Nonene Analysis

Since 8-Methyl-1-nonene was not specifically identified in the available studies, you will need to adapt the

general protocol:

e Confirm Identification: If analyzing for this specific compound, ensure its presence by comparing its
mass spectrum and retention time with an authentic analytical standard.

¢ Optimize for Hydrocarbons: 8-Methyl-1-nonene is a non-polar hydrocarbon. The general
parameters for skin VOC analysis (e.g., DVB/CAR/PDMS fiber, 40°C sampling) are a good starting
point, but you may need further method development to maximize its detection.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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